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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the use of MB 660R DBCO, a bright and
photostable far-red fluorescent dye, in flow cytometry applications. The primary application
highlighted is the detection of azide-labeled biomolecules on the cell surface through copper-
free click chemistry. This method, known as metabolic glycoengineering, allows for the
sensitive and specific analysis of cellular glycosylation patterns.

Introduction

MB 660R DBCO is a rhodamine-based dye conjugated to a dibenzocyclooctyne (DBCO)
group.[1][2][3] This configuration enables a highly efficient and biocompatible reaction with
azide-modified molecules via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This "click
chemistry" reaction proceeds readily without the need for a cytotoxic copper catalyst, making it
ideal for use in living cells and organisms.[1]

The MB 660R fluorophore exhibits exceptional brightness and photostability, with excitation and
emission maxima in the far-red region of the spectrum. This makes it well-suited for
multiplexing with other common fluorophores in flow cytometry, minimizing spectral overlap.[1]
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[4][5] It is a water-soluble dye and its fluorescence is pH-insensitive over a wide range (pH 4-
10).[1][21[3][4]

A key application of MB 660R DBCO in flow cytometry is the analysis of cell surface
glycosylation. By metabolically labeling cells with an azide-modified sugar, such as N-
azidoacetylmannosamine (Ac4ManNAz), azide groups are incorporated into the sialic acid
biosynthesis pathway and subsequently expressed on cell surface glycans.[6][7][8] These
azide groups can then be specifically and covalently labeled with MB 660R DBCO for
fluorescent detection and quantification by flow cytometry.[9][10]

Quantitative Data

The following table summarizes the key quantitative properties of the MB 660R fluorophore.

Property Value References
Excitation Maximum (Aex) ~665 nm [4]

Emission Maximum (Aem) ~685 nm [2][3]14]
Molar Extinction Coefficient (¢) 92,000 cm—*M~1 [4]
Recommended Laser Line 633 or 635 nm [L1[2113]14]
Solubility Water, DMSO, DMF [11147111]

Experimental Protocols
Protocol 1: Metabolic Labeling of Cultured Cells with
Ac4dManNAz

This protocol describes the metabolic incorporation of azide groups into the cell surface
glycans of cultured mammalian cells.

Materials:
e Cultured mammalian cells

o Complete cell culture medium
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e N-azidoacetylmannosamine-tetraacylated (Ac4ManNAZz)
e Dimethyl sulfoxide (DMSOQO)

o Phosphate-buffered saline (PBS), pH 7.4

Procedure:

» Prepare Ac4ManNAz Stock Solution: Prepare a stock solution of Ac4ManNAz in sterile
DMSO. A typical concentration is 10-50 mM.

e Cell Culture: Culture cells to the desired confluency in their appropriate growth medium.

o Metabolic Labeling: Add the Ac4ManNAz stock solution to the cell culture medium to achieve
a final concentration of 10-50 uM. The optimal concentration may vary depending on the cell
type and experimental goals.[12][13]

 Incubation: Incubate the cells in the Ac4ManNAz-containing medium for 1-3 days at 37°C in
a humidified incubator with 5% CO2.[12]

Protocol 2: Staining of Azide-Labeled Cells with MB
660R DBCO for Flow Cytometry

This protocol details the subsequent labeling of azide-modified cells with MB 660R DBCO and
their analysis by flow cytometry.

Materials:

Azide-labeled cells (from Protocol 1)

MB 660R DBCO

DMSO

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)

7-AAD or other viability dye (optional)
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e Flow cytometry tubes
e Flow cytometer
Procedure:

e Prepare MB 660R DBCO Staining Solution: Prepare a stock solution of MB 660R DBCO in
DMSO. Dilute the stock solution in Flow Cytometry Staining Buffer to the desired final
staining concentration. A starting concentration of 20-50 puM is recommended, but should be
optimized for your specific cell type and labeling efficiency.[14]

o Cell Harvesting and Washing: Harvest the metabolically labeled cells and wash them twice
with Flow Cytometry Staining Buffer.

o Cell Staining: Resuspend the cells in the MB 660R DBCO staining solution and incubate for
30-60 minutes at room temperature or 37°C, protected from light.[10]

e Washing: Wash the cells three times with Flow Cytometry Staining Buffer to remove any
unbound dye.

 Viability Staining (Optional): If desired, resuspend the cells in Flow Cytometry Staining Buffer
containing a viability dye such as 7-AAD to exclude dead cells from the analysis.

o Flow Cytometry Analysis: Resuspend the final cell pellet in an appropriate volume of Flow
Cytometry Staining Buffer and transfer to flow cytometry tubes. Analyze the samples on a
flow cytometer equipped with a laser suitable for exciting the MB 660R dye (e.g., 633 nm or
640 nm laser) and appropriate emission filters.

Visualizations
Sialic Acid Biosynthesis Pathway for Metabolic
Glycoengineering
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Caption: Metabolic incorporation of an azide sugar analog into cell surface glycoproteins.
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Experimental Workflow for Flow Cytometry
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Caption: Workflow for labeling and analyzing cells using MB 660R DBCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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